(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16N4O3S/c1-2-27-18-8-6-14(7-9-18)19-13-28-20(23-19)15(11-21)12-22-16-4-3-5-17(10-16)24(25)26/h3-10,12-13,22H,2H2,1H3/b15-12+
• InChI Key: GVAHBKISJNYHDZ-NTCAYCPXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=CC=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=CC=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile, also known as ETNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. ETNA is a member of the acrylonitrile family and is classified as a thiazole-based compound.

Scientific Research Applications

(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile works by inhibiting the activity of tubulin, a protein that is essential for cell division. In addition to its anticancer activity, (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile has also been shown to possess antimicrobial and antifungal properties, making it a promising candidate for the development of new antibiotics.

Mechanism of Action

(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile exerts its biological activity by binding to the colchicine binding site on tubulin, which prevents the formation of microtubules. Microtubules are essential for cell division, and their disruption leads to cell cycle arrest and ultimately cell death. In addition to its effects on tubulin, (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile has been shown to induce G2/M cell cycle arrest in cancer cells, which leads to apoptosis. In addition, it has been demonstrated to inhibit the migration and invasion of cancer cells, which are critical processes in cancer metastasis. (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile also exhibits anti-angiogenic effects, which means it can prevent the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile to maximize its therapeutic potential.

Future Directions

There are several future directions for research on (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile. First, there is a need for further studies to determine the optimal dosage and administration route for (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile in animal models. Second, the development of novel formulations of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile with improved solubility and bioavailability would be beneficial. Third, there is a need for studies to investigate the potential synergistic effects of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile with other anticancer agents. Finally, further studies are needed to explore the potential applications of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile in other fields, such as material science and biochemistry.

Synthesis Methods

The synthesis of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile involves the reaction of 4-ethoxybenzaldehyde, thiosemicarbazide, and 3-nitrobenzaldehyde in the presence of acetic acid and sodium acetate. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography. The yield of (E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile is typically around 60-70%, and the compound is obtained as an off-white solid.